3-[5-(3,3-Diethoxyprop-1-ynyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

• Molecular Formula: C20H22N2O5
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3-[6-(3,3-diethoxyprop-1-ynyl)-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• InChI: InChI=1S/C20H22N2O5/c1-3-26-18(27-4-2)10-6-13-5-7-15-14(11-13)12-22(20(15)25)16-8-9-17(23)21-19(16)24/h5,7,11,16,18H,3-4,8-9,12H2,1-2H3,(H,21,23,24)
• InChI Key: HFQJBEOZJOSHPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C#CC1=CC2=C(C=C1)C(=O)N(C2)C3CCC(=O)NC3=O)OCC

Description

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione is a complex organic compound with a unique structure that includes a piperidinedione core and an isoindoline moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially changing the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, pressures, and solvents to achieve the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce more saturated compounds .

Scientific Research Applications

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological processes.

Medicine: It has potential therapeutic applications due to its unique structure and reactivity.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

3,3-Diethoxy-1-propyne: A related compound with similar structural features.

3,3-Diethoxy-1-propene: Another compound with comparable reactivity and applications.

Uniqueness

3-[5-(3,3-Diethoxy-1-propyn-1-yl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione is unique due to its combination of the isoindoline and piperidinedione moieties, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific research and industrial applications .